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Compound of Interest

Compound Name: 1-Chloro-3-phenoxypropan-2-ol
CAS No.: 4769-73-7
Cat. No.: B1266388

Get Quote

Executive Safety & Identity Summary

Before initiating any disposal workflow, you must positively identify the material and its specific
hazards. 1-Chloro-3-phenoxypropan-2-ol is a halogenated ether intermediate, often used in
the synthesis of muscle relaxants (e.g., Chlorphenesin) and as a cross-linking promoter.[1]
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Parameter Technical Specification
Chemical Name 1-Chloro-3-phenoxypropan-2-ol
CAS Number 4769-73-7

Molecular Formula CoH11CIO2

~141°C (286°F) — Combustible, not Flammable

Flash Point
(RCRA)
Boiling Point ~310°C
- Low water solubility; soluble in organic solvents
Solubility

(DMSO, Methanol).[1][2][3][4]

Warning H315 (Skin Irrit.), H319 (Eye lIrrit.),
H335 (Resp.[1] Irrit.)

GHS Hazards

Non-Listed (Not P or U listed).[1] However, must
RCRA Status ]
be managed as Halogenated Organic Waste.

Pre-Disposal Assessment: The "Halogen Rule"

Core Directive: Although 1-Chloro-3-phenoxypropan-2-ol does not meet the federal RCRA
definition of "Ignitable" (D001) due to its high flash point, and is not a listed waste, it must be
managed as Halogenated Solvent Waste.[1]

Why this matters (The Science of Cost & Safety):

« Incineration Chemistry: Halogenated compounds release acid gases (HCI) upon combustion.
They require specialized high-temperature incinerators equipped with acid scrubbers.

o Cost Causality: Mixing this compound with non-halogenated solvents (like Acetone or
Ethanol) contaminates the entire bulk stream, forcing the waste vendor to treat the whole
volume as halogenated. This can triple your facility’s disposal costs.

e Regulatory Trap: Many state regulations (e.g., California Title 22) regulate organic halides
more strictly than federal RCRA rules. Always default to the stricter "Halogenated"
classification.
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Waste Stream Decision Tree

Waste Generation:

1-Chloro-3-phenoxypropan-2-ol

Is it mixed with other solvents?

Yes

Analyze Mixture Components

No (Pure Substance)

Does mixture contain >1%
other Halogens (DCM, Chloroform)?

Yes o (But contains Cl-Phenoxy)

STREAM A: Halogenated Organic Waste STREAM B: Non-Halogenated Waste
(High Cost Stream) (Do NOT use for this chemical)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 1-Chloro-3-phenoxypropan-2-ol. Note that the
presence of the chlorine atom automatically forces this into the Halogenated stream,
regardless of co-solvents.

Operational Disposal Protocol

Follow this self-validating workflow to ensure compliance and safety.

Step 1: Container Selection & Preparation

+ Material: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if the
waste is acidic or if the compound has degraded (releasing HCI).
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» Venting: Ensure the cap is vented if there is any risk of reaction with co-solvents, though the
pure compound is stable.

» Labeling: Apply a hazardous waste label before the first drop enters the container.[5]
o Primary Constituent: "1-Chloro-3-phenoxypropan-2-ol"[1][2][3][4][6][7]
o Hazard Checkbox: "Toxic", "Irritant".[8]

o Stream ID: "Halogenated Organic".[5]

Step 2: Accumulation & Storage

o Segregation: Store in the Halogenated Solvents satellite accumulation area.
e Incompatibility: Keep physically separate from:
o Strong Oxidizers: (Nitric acid, Peroxides) — Risk of violent reaction.
o Strong Bases: (Sodium Hydroxide) — Can induce dehydrohalogenation or polymerization.

o Time Limit: Do not exceed 90 days (for Large Quantity Generators) or 180 days (for Small
Quantity Generators) of accumulation.

Step 3: Final Disposal (Vendor Handoff)

o Profile: Ensure your waste profile lists the halogen content (Chlorine).

» Method: The only acceptable destruction method is High-Temperature Incineration at a
permitted TSDF (Treatment, Storage, and Disposal Facility).

e Prohibited:

o

NO Sewer disposal (Aquatic toxicity risk).

o

NO Evaporation in fume hoods.

[¢]

NO Trash disposal (Solidified or liquid).
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Emergency Spill Response

If containment fails, execute this immediate response plan.

Phase Action Protocol

Evacuate the immediate area. Alert nearby
1. Secure personnel. Don PPE (Nitrile gloves, Safety
Goggles, Lab Coat).

Do not let the spill enter floor drains.[1] Dyke the
2. Contain spill using vermiculite, dry sand, or chemically

inert absorbent pads.

Cover the liquid completely.[1] 1-Chloro-3-
3.[1] Absorb phenoxypropan-2-ol is viscous; allow 5-10

minutes for absorption.[1]

Scoop absorbed material into a wide-mouth
4. Collect HDPE jar. Label as "Debris contaminated with

1-Chloro-3-phenoxypropan-2-ol".[1]

Scrub the surface with a soap/water solution.[1]
5. Decontaminate Collect the rinsate into the same waste

container.

References & Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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